Tipranavir β-D-Glucuronide
Tipranavir β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
947408-14-2
VCID:
VC0026211
InChI:
InChI=1S/C37H41F3N2O11S/c1-3-16-36(17-15-21-9-6-5-7-10-21)19-26(51-35-31(45)29(43)30(44)32(52-35)33(46)47)28(34(48)53-36)25(4-2)22-11-8-12-24(18-22)42-54(49,50)27-14-13-23(20-41-27)37(38,39)40/h5-14,18,20,25,29-32,35,42-45H,3-4,15-17,19H2,1-2H3,(H,46,47)/t25-,29+,30+,31+,32?,35-,36-/m1/s1
SMILES:
CCCC1(CC(=C(C(=O)O1)C(CC)C2=CC(=CC=C2)NS(=O)(=O)C3=NC=C(C=C3)C(F)(F)F)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=CC=CC=C5
Molecular Formula:
C₃₇H₄₁F₃N₂O₁₁S
Molecular Weight:
778.79
Tipranavir β-D-Glucuronide
CAS No.: 947408-14-2
Reference Standards
VCID: VC0026211
Molecular Formula: C₃₇H₄₁F₃N₂O₁₁S
Molecular Weight: 778.79
| CAS No. | 947408-14-2 |
|---|---|
| Product Name | Tipranavir β-D-Glucuronide |
| Molecular Formula | C₃₇H₄₁F₃N₂O₁₁S |
| Molecular Weight | 778.79 |
| IUPAC Name | (3S,4S,5S,6S)-3,4,5-trihydroxy-6-[[(2R)-6-oxo-2-(2-phenylethyl)-2-propyl-5-[(1R)-1-[3-[[5-(trifluoromethyl)pyridin-2-yl]sulfonylamino]phenyl]propyl]-3H-pyran-4-yl]oxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C37H41F3N2O11S/c1-3-16-36(17-15-21-9-6-5-7-10-21)19-26(51-35-31(45)29(43)30(44)32(52-35)33(46)47)28(34(48)53-36)25(4-2)22-11-8-12-24(18-22)42-54(49,50)27-14-13-23(20-41-27)37(38,39)40/h5-14,18,20,25,29-32,35,42-45H,3-4,15-17,19H2,1-2H3,(H,46,47)/t25-,29+,30+,31+,32?,35-,36-/m1/s1 |
| SMILES | CCCC1(CC(=C(C(=O)O1)C(CC)C2=CC(=CC=C2)NS(=O)(=O)C3=NC=C(C=C3)C(F)(F)F)OC4C(C(C(C(O4)C(=O)O)O)O)O)CCC5=CC=CC=C5 |
| Synonyms | (2R)-3,6-Dihydro-6-oxo-2-(2-phenylethyl)-2-propyl-5-[(1R)-1-[3-[[[5-(trifluoromethyl)-2-pyridinyl]sulfonyl]amino]phenyl]propyl]-2H-pyran-4-yl β-D-Glucopyranosiduronic Acid; Tipranavir Glucuronide; |
| PubChem Compound | 46783098 |
| Last Modified | Nov 12 2021 |
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